Cas no 1626336-97-7 (3-Chloro-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-Chloro-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 1626336-97-7
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD22373404
• CID: 4611354
• PubChem ID: 17909867
• Update Time: 2025-06-13

3-Chloro-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,5,6,7-tetrahydro-1H-indazole
• 3-chloro-1h-4,5,6,7-tetrahydroindazole
• KJNWEGJBZDQEID-UHFFFAOYSA-N
• RP01935
• 3-Chloro-4,5,6,7-tetrahydro-2h-indazole
• Y4740
• SCHEMBL1101250
• 933747-50-3
• BQC33697
• AKOS014313885
• AKOS024050979
• CS-WAA0075
• CS-15616
• 1626336-97-7
• CS-0035375
• J-512219

• MDL： MFCD22373404
• Inchi： 1S/C7H9ClN2/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H2,(H,9,10)
• InChI Key： KJNWEGJBZDQEID-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-4,5,6,7-tetrahydro-1H-indazole

Research Brief on 3-Chloro-4,5,6,7-tetrahydro-1H-indazole (CAS: 1626336-97-7): Recent Advances and Applications

3-Chloro-4,5,6,7-tetrahydro-1H-indazole (CAS: 1626336-97-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-Chloro-4,5,6,7-tetrahydro-1H-indazole has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which significantly reduced the reaction time and enhanced the scalability of the process. This advancement is critical for the large-scale production of the compound, which is increasingly being explored in preclinical and clinical studies.

In terms of biological activity, 3-Chloro-4,5,6,7-tetrahydro-1H-indazole has shown promising results as an inhibitor of protein kinases, particularly those involved in cancer cell proliferation. A recent in vitro study revealed its potent inhibitory effects on the PI3K/AKT/mTOR pathway, a key signaling cascade in many cancers. The compound exhibited IC50 values in the nanomolar range, suggesting its potential as a lead candidate for anticancer drug development. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating CNS disorders such as Alzheimer's disease and Parkinson's disease.

Another area of research has explored the anti-inflammatory properties of 3-Chloro-4,5,6,7-tetrahydro-1H-indazole. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 3-Chloro-4,5,6,7-tetrahydro-1H-indazole. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and broad pharmacological activity make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 3-Chloro-4,5,6,7-tetrahydro-1H-indazole (CAS: 1626336-97-7) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advancements in its synthesis and biological evaluation have laid a strong foundation for further exploration. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.